Tenofovir disoproxil fumarate

• CAS No.: 202138-50-9
• Product Name: Tenofovir disoproxil fumarate
• Molecular Formula: C₁₉H₃₀N₅O₁₀P. C₄H₄O₄
• Molecular Weight: 635.5 g/mol
• IUPAC Name: [[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphoryl]oxymethyl propan-2-yl carbonate;but-2-enedioic acid
• Standard InChI: InChI=1S/C19H30N5O10P.C4H4O4/c1-12(2)33-18(25)28-9-31-35(27,32-10-29-19(26)34-13(3)4)11-30-14(5)6-24-8-23-15-16(20)21-7-22-17(15)24;5-3(6)1-2-4(7)8/h7-8,12-14H,6,9-11H2,1-5H3,(H2,20,21,22);1-2H,(H,5,6)(H,7,8)/t14-;/m1./s1
• Standard InChIKey: VCMJCVGFSROFHV-WZGZYPNHSA-N
• Isomeric SMILES: C[C@H](CN1C=NC2=C(N=CN=C21)N)OCP(=O)(OCOC(=O)OC(C)C)OCOC(=O)OC(C)C.C(=C/C(=O)O)\C(=O)O
• SMILES: CC(C)OC(=O)OCOP(=O)(COC(C)CN1C=NC2=C(N=CN=C21)N)OCOC(=O)OC(C)C.C(=CC(=O)O)C(=O)O
• Canonical SMILES: CC(C)OC(=O)OCOP(=O)(COC(C)CN1C=NC2=C(N=CN=C21)N)OCOC(=O)OC(C)C.C(=CC(=O)O)C(=O)O
• Appearance: Assay:≥98%A crystalline solid
• Colorform: White, fine, powder-like crystals
• Description: Tenofovir Disoproxil Fumarate is a pro-drug, fumaric acid salt form of tenofovir, a nucleoside reverse transcriptase inhibitor analog of adenosine. Tenofovir disoproxil fumarate is prescribed to treat HIV and chronic hepatitis B virus (HBV) in adults.; Tenofovir disoproxil fumarate is a fumarate salt prepared from equimolar amounts of tenofovir disoproxil and fumaric acid. It is used in combination therapy for the treatment of HIV infection. It has a role as a prodrug, a HIV-1 reverse transcriptase inhibitor and an antiviral drug. It contains a tenofovir disoproxil.; An adenine analog REVERSE TRANSCRIPTASE INHIBITOR with antiviral activity against HIV-1 and HEPATITIS B. It is used to treat HIV INFECTIONS and CHRONIC HEPATITIS B, in combination with other ANTIVIRAL AGENTS, due to the emergence of ANTIVIRAL DRUG RESISTANCE when it is used alone.
• Solubility: In water, 13.4 mg/mL at 25 °C
• Synonyms: (R)-9-(2-phosphonylmethoxypropyl)adenine; 9-(2-phosphonomethoxypropyl)adenine; 9-(2-phosphonylmethoxypropyl)adenine; 9-(2-phosphonylmethoxypropyl)adenine, (+-)-isomer; 9-(2-Phosphonylmethoxypropyl)adenine, (R)-isomer - T357098; 9-(2-phosphonylmethoxypropyl)adenine, (S)-isomer; 9-PMPA (tenofovir); Disoproxil Fumarate, Tenofovir; Disoproxil, Tenofovir; Fumarate, Tenofovir Disoproxil; tenofovir; tenofovir disoproxil; tenofovir disoproxil fumarate; Viread
• PubChem Compound: 5486830
• Last Modified: Dec 23 2021